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Compound of Interest

Compound Name: AF 594 azide

Cat. No.: B15555211

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AF 594 azide, a
fluorescent probe widely utilized in biological research. This document details its spectral
properties, outlines key experimental protocols, and presents logical workflows for its
application in labeling and imaging.

Core Properties of AF 594 Azide

AF 594 azide is a water-soluble, red-fluorescent dye characterized by its high fluorescence
quantum yield and photostability.[1][2] It is spectrally similar to Texas Red and is insensitive to
pH changes between 4 and 10.[1][3] The azide group enables the dye to be covalently
attached to biomolecules containing alkyne groups through a process known as click chemistry.

[2]

Spectral Characteristics

The spectral properties of AF 594 azide make it a versatile tool for fluorescence microscopy,
flow cytometry, and other fluorescence-based applications.[1][3]
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Property Value Source
Excitation Maximum 586 - 590 nm [L1[41511611 71
Emission Maximum 613 - 618 nm [L1[4]1I5]1161[7]

Molar Extinction Coefficient (g) 73,000 - 105,000 L'mol~t-cm~t  [1][4][5]

Fluorescence Quantum Yield

0.66 - 0.77 1115
®) [11[5]

Experimental Protocols

AF 594 azide is primarily used for labeling biomolecules through click chemistry. This
bioorthogonal reaction allows for the specific labeling of proteins, nucleic acids, and other
molecules that have been metabolically, enzymatically, or chemically modified to contain an
alkyne group.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

This is the most common method for labeling with AF 594 azide.
Materials:

AF 594 azide

Alkyne-modified biomolecule

Copper(ll) sulfate (CuSOa)

Reducing agent (e.g., sodium ascorbate)

Ligand (e.g., TBTA)

Reaction Buffer (e.g., PBS)

Protocol:

o Prepare Stock Solutions:
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o Dissolve AF 594 azide in a compatible solvent like DMSO or DMF to a stock
concentration of 10 mM.

o Prepare a stock solution of CuSOa (e.g., 20 mM in water).
o Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).

o Prepare a stock solution of the ligand (e.g., 10 mM TBTA in DMSO).

e Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-modified biomolecule with the reaction
buffer.

o Add the AF 594 azide stock solution to the desired final concentration (typically a 2-10 fold
molar excess over the biomolecule).

o Add the ligand to the reaction mixture.

o Initiate the reaction by adding the CuSOa4 and sodium ascorbate solutions. The final
concentration of copper is typically in the range of 50-100 puM.

e Incubation:
o Incubate the reaction at room temperature for 1-4 hours, protected from light.
 Purification:

o Purify the labeled biomolecule from excess dye and reaction components using an
appropriate method such as size exclusion chromatography, dialysis, or precipitation.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where copper is cytotoxic, a copper-free click chemistry approach can be
used. This method utilizes a strained cyclooctyne-modified biomolecule.

Materials:

o AF 594 azide

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15555211?utm_src=pdf-body
https://www.benchchem.com/product/b15555211?utm_src=pdf-body
https://www.benchchem.com/product/b15555211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cyclooctyne-modified biomolecule (e.g., DBCO or BCN modified)
e Reaction Buffer (e.g., PBS)

Protocol:

Prepare Stock Solutions:

o Dissolve AF 594 azide in a compatible solvent like DMSO or DMF to a stock
concentration of 10 mM.

Reaction Setup:

o In a microcentrifuge tube, combine the cyclooctyne-modified biomolecule with the reaction
buffer.

o Add the AF 594 azide stock solution to the desired final concentration.

Incubation:

o Incubate the reaction at room temperature or 37°C for 1-12 hours, protected from light.

Purification:

o Purify the labeled biomolecule as described for the CUAAC protocol.

Visualization and Workflows

The following diagrams illustrate the logical workflow for a typical biomolecule labeling and
imaging experiment using AF 594 azide.
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Caption: Experimental workflow for labeling a biomolecule with AF 594 azide.

The core of this process is the click chemistry reaction, which can be either copper-catalyzed or
strain-promoted.
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Caption: Click chemistry pathways for AF 594 azide conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lumiprobe.com [lumiprobe.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. lumiprobe.com [lumiprobe.com]

e 4. Alexa Fluor 594 Azide CAS#: [amp.chemicalbook.com]
e 5. FluoroFinder [app.fluorofinder.com]

e 6. Spectrum [Alexa Fluor 594] | AAT Bioquest [aatbio.com]

e 7. APDye 594 Azide C3 | also known as Alexa Fluor® 594 Azide | AxisPharm
[axispharm.com]

 To cite this document: BenchChem. [AF 594 Azide: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555211#af-594-azide-excitation-and-emission-
spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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